Cas no 5788-57-8 (3-amino-3-(4-bromophenyl)propanoic acid hydrochloride)

• Product Name: 3-amino-3-(4-bromophenyl)propanoic acid hydrochloride
• CAS No: 5788-57-8
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 1607408
• PubChem ID: 2868513
• Update Time: 2025-04-21

3-amino-3-(4-bromophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromophenyl)propanoic acid hydrochloride
• DTXSID50973477
• MLS000583412
• 471259-91-3
• 3-amino-3-(4-bromophenyl)propanoic acid;hydrochloride
• CHEMBL1444490
• 5788-57-8
• SMR000187155
• 3-Amino-3-(4-bromophenyl)propanoic acid--hydrogen chloride (1/1)
• EN300-295882
• Cambridge id 5788578

• Inchi： 1S/C9H10BrNO2.ClH/c10-7-3-1-6(2-4-7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H
• InChI Key： UDMBAXSJPLSJGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 278.96623
• Monoisotopic Mass: 278.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Boiling Point: 378.1°C at 760 mmHg
• Flash Point: 182.5°C
• PSA: 63.32